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Compound of Interest

Compound Name: 2-Amino-5-nitrothiazole

Cat. No.: B118965 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to address

the challenges associated with the poor solubility of 2-Amino-5-nitrothiazole (CAS: 121-66-4)

in chemical reactions.

Frequently Asked Questions (FAQs)
Q1: What is 2-Amino-5-nitrothiazole and why is its solubility a concern?

A1: 2-Amino-5-nitrothiazole is a greenish-yellow to orange-yellow crystalline powder.[1][2] It is

a vital intermediate in the synthesis of various pharmaceuticals, including antiprotozoal and

antimicrobial drugs like nitazoxanide, as well as in the production of agrochemicals and azo

dyes.[3][4][5] Its poor solubility in water and many common organic solvents can lead to low

reaction yields, difficult purification processes, and challenges in formulation for biological

assays.

Q2: What are the known solubility characteristics of 2-Amino-5-nitrothiazole?

A2: 2-Amino-5-nitrothiazole is generally described as sparingly soluble in water and more

soluble in some polar organic solvents.[3] It is almost insoluble in chloroform.[2][6] It is soluble

in dilute mineral acids and hot water.[2][3] For specific quantitative data, please refer to the

solubility table in the Troubleshooting Guide.

Q3: Can pH be adjusted to improve the solubility of 2-Amino-5-nitrothiazole?
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A3: Yes, the solubility of 2-Amino-5-nitrothiazole can be pH-dependent.[7] The presence of

the amino group means that in acidic conditions, the molecule can be protonated to form a

more polar, and thus more water-soluble, salt.[8] It is soluble in dilute mineral acids.[2]

Q4: Are there any known safety hazards associated with handling 2-Amino-5-nitrothiazole,

especially during solubility enhancement procedures?

A4: Yes, 2-Amino-5-nitrothiazole may be harmful by ingestion, inhalation, or skin absorption

and may cause irritation.[9] When heated to decomposition, it emits very toxic fumes of

nitrogen oxides (NOx) and sulfur oxides (SOx).[1] It is incompatible with strong oxidizing

agents, strong acids (like nitric and sulfuric acid), acid chlorides, and acid anhydrides.[3][4][9]

Always consult the Safety Data Sheet (SDS) and use appropriate personal protective

equipment (PPE) when handling this compound.

Troubleshooting Guide
This section addresses specific issues you may encounter during your experiments in a

question-and-answer format.

Issue 1: My 2-Amino-5-nitrothiazole is not dissolving sufficiently in my reaction solvent.

Answer: This is a common issue. The choice of solvent is critical. Refer to the solubility data

below. If a single solvent is not effective, a co-solvent system is a primary strategy to explore.

Data Presentation: Solubility of 2-Amino-5-nitrothiazole
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Solvent Solubility Temperature

Water
Very sparingly soluble; less

than 1 mg/mL[1][2][9]
20 °C (68 °F)[1]

95% Ethanol 1 g / 150 g[2][6] 20 °C[6]

Diethyl Ether 1 g / 250 g[2][6] 20 °C[6]

Chloroform
Insoluble / Almost insoluble[2]

[6]
-

Dimethylformamide (DMF) More soluble[3] Room Temperature[3]

Dilute Mineral Acids Soluble[2] -

Propylene Glycol
A 15% stock solution can be

prepared[2]
-

Issue 2: A co-solvent system improved solubility, but my reaction is still sluggish or incomplete.

Answer: Even with improved solubility, the reactant may not be sufficiently available for the

reaction. In this case, consider techniques that enhance reactivity in heterogeneous or low-

solubility conditions.

Logical Troubleshooting Workflow

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-Nitrothiazole
https://www.drugfuture.com/chemdata/2-Amino-5-nitrothiazole.html
https://cameochemicals.noaa.gov/chemical/19793
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-Nitrothiazole
https://www.drugfuture.com/chemdata/2-Amino-5-nitrothiazole.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/133507
https://www.sigmaaldrich.com/SG/en/product/aldrich/133507
https://www.drugfuture.com/chemdata/2-Amino-5-nitrothiazole.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/133507
https://www.sigmaaldrich.com/SG/en/product/aldrich/133507
https://www.drugfuture.com/chemdata/2-Amino-5-nitrothiazole.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/133507
https://wap.guidechem.com/encyclopedia/2-amino-5-nitrothiazole-dic2614.html
https://wap.guidechem.com/encyclopedia/2-amino-5-nitrothiazole-dic2614.html
https://www.drugfuture.com/chemdata/2-Amino-5-nitrothiazole.html
https://www.drugfuture.com/chemdata/2-Amino-5-nitrothiazole.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Problem: Poor Reaction Yield/
Conversion with 2-Amino-5-nitrothiazole

Is the reactant fully dissolved?

Implement Co-Solvent System (e.g., DMF/Water, Ethanol/Water)

 No

Reaction proceeds successfully

 Yes

Increase temperature (check compound stability)

Use pH Adjustment (Acidic Media)

Consider Phase Transfer Catalysis (PTC)
for biphasic reactions

 If applicable

Evaluate Solvent-Free Methods
(e.g., Ball Milling)

 If applicable

Reaction still fails
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Stock Solution Preparation

Reaction Setup

Weigh 2-Amino-5-nitrothiazole Select Solvent Strategy

Add minimal organic
co-solvent (e.g., DMF)

 Co-Solvent
Method

Suspend in water and
add dilute acid

 pH Adjustment
Method

Vortex/Stir until
fully dissolved

Slowly add stock solution
to reaction mixture

with vigorous stirring

Prepare reaction vessel
with other reagents/

buffer

Monitor reaction
(TLC, LC-MS, etc.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Overcoming Poor Solubility
of 2-Amino-5-nitrothiazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118965#overcoming-poor-solubility-of-2-amino-5-
nitrothiazole-in-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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